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Compound of Interest

Compound Name: Jasminoid A

Cat. No.: B1164407 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety and logistical information for the proper

disposal of Jasminoid A (CAS No. 1459784-57-6). Adherence to these procedures is critical

for maintaining laboratory safety and environmental compliance. By providing clear, actionable

guidance, we aim to be your preferred source for chemical handling and safety information,

fostering a deep trust that extends beyond the products themselves.

Jasminoid A: Safety and Hazard Information
According to the Safety Data Sheet (SDS) provided by GlpBio Technology, Jasminoid A is not

classified as a hazardous substance or mixture[1]. This classification is the primary determinant

for the recommended disposal procedures.
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Property Value Reference

Chemical Name Jasminoid A [1]

CAS Number 1459784-57-6 [1][2]

Molecular Formula C15H20O2 [1][2]

Molecular Weight 232.318 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Transport Information
Considered non-hazardous for

transport (DOT, IMDG, IATA)
[1]

Experimental Protocols for Disposal
Given that Jasminoid A is classified as non-hazardous, specific experimental protocols for its

degradation or neutralization prior to disposal are generally not required. The primary focus is

on proper containment and disposal through the appropriate waste stream as determined by

institutional and local regulations.

In the event of a spill, the following general cleanup protocol should be followed:

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses and

gloves, to avoid contact[1].

Containment: Prevent further leakage or spillage if it is safe to do so[1].

Absorption: Absorb the spilled Jasminoid A solution with an inert, finely-powdered, liquid-

binding material such as diatomite or universal binders[1].

Collection: Carefully collect the absorbed material into a suitable, sealable container for

disposal[1].

Decontamination: Decontaminate the affected surfaces and any equipment used by

scrubbing with alcohol[1].
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Disposal: Dispose of the contaminated material in accordance with institutional and local

regulations for non-hazardous chemical waste[1].

Disposal Workflow for Jasminoid A
The following diagram outlines the decision-making process and procedural steps for the

proper disposal of Jasminoid A.
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Caption: Disposal workflow for Jasminoid A.
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Step-by-Step Disposal Procedures
Consult Local Regulations: Always begin by consulting your institution's specific guidelines

and local regulations for the disposal of non-hazardous chemical waste. Policies can vary,

and it is essential to remain in compliance.

Small Quantities: For very small residual amounts of Jasminoid A (e.g., rinsing of

glassware), it may be permissible to dispose of it down the sanitary sewer with copious

amounts of water. However, this should only be done if explicitly allowed by your institution's

and local wastewater regulations.

Bulk Quantities: For larger quantities of Jasminoid A waste, including contaminated

solutions and absorbed spill materials:

Container: Collect the waste in a clearly labeled, sealed, and appropriate container. The

container should be designated for non-hazardous chemical waste.

Labeling: The label should clearly state "Non-Hazardous Waste" and list the contents,

including "Jasminoid A" and any solvents or other materials present.

Storage: Store the waste container in a designated and safe area, away from incompatible

materials, pending disposal.

Disposal: Arrange for the disposal of the non-hazardous waste through your institution's

environmental health and safety (EHS) office or designated chemical waste management

service.

Empty Containers: Empty containers that previously held Jasminoid A should be triple-

rinsed with a suitable solvent (e.g., ethanol or water). The rinsate should be collected and

disposed of as non-hazardous chemical waste. Once cleaned, the container can typically be

disposed of as regular laboratory glass or plastic waste, with the label defaced.

Disclaimer: The information provided is based on the available Safety Data Sheet for

Jasminoid A. It is the responsibility of the user to ensure that all waste disposal activities are

carried out in accordance with all applicable local, state, and federal regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com
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